4-Nitro-1-(oxetan-3-yl)-1H-imidazole

• Molecular Formula: C6H7N3O3
• Molecular Weight: 169.14 g/mol
• IUPAC Name: 4-nitro-1-(oxetan-3-yl)imidazole
• InChI: InChI=1S/C6H7N3O3/c10-9(11)6-1-8(4-7-6)5-2-12-3-5/h1,4-5H,2-3H2
• InChI Key: RPNVHWAIMLTTCU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)N2C=C(N=C2)[N+](=O)[O-]

Description

4-Nitro-1-(oxetan-3-yl)-1H-imidazole is a useful research compound. Its molecular formula is C6H7N3O3 and its molecular weight is 169.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sealed tube was charged with 4-nitro-1H-imidazole (500 mg, 4.42 mmol), 3-iodooxetane (920 mg, 5.0 mmol), Cs2CO3 (2.90 g, 8.84 mmol), and dioxane (12 mL). The sealed tube was heated at 120° C. for 16 h. It was then cooled to room temperature and filtered. The filtrate was evaporated under reduced pressure. The residue was purified by silica-gel column chromatography eluting with 30:1 dichloromethane/methanol to afford 285a as a white solid (250 mg, 33%). MS-ESI: [M+H]+ 170.2.